Cas no 1261789-13-2 (2-Chloro-5-(4-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 2-Chloro-5-(4-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261789-13-2
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4982626
• Update Time: 2023-08-24

2-Chloro-5-(4-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-12-5-9(7-19)11(6-18-12)8-1-3-10(4-2-8)13(15,16)17/h1-7H
• InChI Key： XSCXFLUMTDYERR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C=N1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 30